Cas no 2137760-33-7 (5-(3-Acetylphenyl)thiophene-3-carbaldehyde)

• Product Name: 5-(3-Acetylphenyl)thiophene-3-carbaldehyde
• CAS No: 2137760-33-7
• MF: C₁₃H₁₀O₂S
• MW: 230.282302379608
• CID: 6546939
• PubChem ID: 165843857
• Update Time: 2025-06-10

5-(3-Acetylphenyl)thiophene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3-acetylphenyl)thiophene-3-carbaldehyde
• 2137760-33-7
• EN300-745614
• 5-(3-Acetylphenyl)thiophene-3-carbaldehyde

• Inchi： 1S/C13H10O2S/c1-9(15)11-3-2-4-12(6-11)13-5-10(7-14)8-16-13/h2-8H,1H3
• InChI Key： JUKMUJYYKVBRPJ-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)C=C1C1C=CC=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 230.04015073g/mol
• Monoisotopic Mass: 230.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.4Ų

Additional information on 5-(3-Acetylphenyl)thiophene-3-carbaldehyde

Introduction to 5-(3-Acetylphenyl)thiophene-3-carbaldehyde (CAS No. 2137760-33-7)

5-(3-Acetylphenyl)thiophene-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2137760-33-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to the thiophene derivatives, a class of molecules known for their broad spectrum of biological activities and utility in pharmaceutical applications. The presence of both an acetyl group and an aldehyde functionality in its molecular framework makes it a versatile intermediate for the synthesis of more complex pharmacophores.

The chemical structure of 5-(3-Acetylphenyl)thiophene-3-carbaldehyde consists of a thiophene ring fused with a phenyl ring, where the phenyl ring is further substituted with an acetyl group at the 3-position, and an aldehyde group is located at the 3-position of the thiophene ring. This unique arrangement of functional groups imparts distinct electronic and steric properties to the molecule, making it a valuable building block for drug discovery efforts. The aldehyde moiety, in particular, serves as a reactive site for further chemical transformations, such as condensation reactions with various nucleophiles to form Schiff bases, imines, or other functionalized derivatives.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from thiophene scaffolds. Thiophene derivatives have been extensively studied due to their ability to modulate various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory effects. Among these derivatives, 5-(3-Acetylphenyl)thiophene-3-carbaldehyde has emerged as a promising candidate for further exploration due to its structural features that can be readily modified to enhance pharmacological properties.

One of the most compelling aspects of 5-(3-Acetylphenyl)thiophene-3-carbaldehyde is its potential as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its reactive aldehyde group to develop libraries of compounds targeting specific disease-related pathways. For instance, studies have demonstrated its utility in generating novel inhibitors of enzymes implicated in metabolic disorders and cancer progression. The acetylphenyl moiety contributes to the molecule's lipophilicity, which can be advantageous for membrane permeability and oral bioavailability, key factors in drug development.

The synthesis of 5-(3-Acetylphenyl)thiophene-3-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include Friedel-Crafts acylation to introduce the acetyl group onto the phenyl ring, followed by functionalization of the thiophene ring via cross-coupling reactions or oxidative processes to install the aldehyde functionality. These synthetic strategies highlight the compound's accessibility and flexibility for medicinal chemists seeking to explore its pharmacological potential.

Recent advancements in computational chemistry have further accelerated the discovery process involving 5-(3-Acetylphenyl)thiophene-3-carbaldehyde. Molecular modeling techniques allow researchers to predict binding affinities and interactions between this compound and biological targets with high precision. This approach has been instrumental in designing derivatives with enhanced potency and selectivity. Additionally, virtual screening methods enable high-throughput evaluation of large libraries derived from this scaffold, streamlining the identification of lead compounds for further optimization.

The pharmacological profile of 5-(3-Acetylphenyl)thiophene-3-carbaldehyde has been investigated in several preclinical studies. Initial findings suggest that it exhibits inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammation and pain signaling. Furthermore, its structural analogs have shown promise in modulating kinase activities relevant to cancer cell proliferation and survival. These observations underscore the compound's significance as a molecular probe and potential therapeutic agent.

Another area where 5-(3-Acetylphenyl)thiophene-3-carbaldehyde has shown promise is in the development of antimicrobial agents. The structural complexity of thiophene derivatives often translates into unique interactions with microbial enzymes and cell membranes, leading to potent antimicrobial effects. Researchers have explored modifications to this scaffold to enhance activity against resistant strains of bacteria and fungi. Such efforts are crucial in addressing the growing challenge of antimicrobial resistance worldwide.

The role of 5-(3-Acetylphenyl)thiophene-3-carbaldehyde in material science is also emerging as an important field of study. Its ability to form stable complexes with metal ions has led to applications in catalysis and sensor development. For instance, coordination complexes derived from this compound have been investigated for their catalytic properties in organic transformations, while others have been employed in designing chemical sensors for environmental monitoring.

In conclusion,5-(3-Acetylphenyl)thiophene-3-carbaldehyde (CAS No. 2137760-33-7) represents a fascinating molecule with diverse applications spanning pharmaceuticals, materials science, and beyond. Its unique structural features make it a versatile intermediate for synthesizing bioactive compounds with potential therapeutic value. Ongoing research continues to uncover new ways to harness its reactivity and explore its full pharmacological potential, positioning it as a cornerstone in modern chemical biology.